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Head-to-Head in the High-Pressure World of
HPLC: Tefzel vs. PEEK

In the demanding environment of High-Performance Liquid Chromatography (HPLC), the
selection of appropriate materials for tubing and fittings is paramount to ensuring system
integrity, analytical accuracy, and operational safety. Two of the most prevalent polymers in this
field are Tefzel (ETFE) and PEEK (Polyetheretherketone). This guide provides a detailed
comparison of their mechanical strengths, supported by experimental data, to aid researchers,
scientists, and drug development professionals in making informed decisions for their HPLC
applications.

Executive Summary: PEEK's Superior Strength for
High-Pressure Demands

PEEK consistently demonstrates superior mechanical strength compared to Tefzel, making it
the material of choice for high-pressure and ultra-high-pressure liquid chromatography
(UHPLC) systems. While Tefzel offers excellent chemical resistance and is suitable for lower-
pressure applications, PEEK's higher tensile strength and Young's modulus translate to greater
pressure resistance and dimensional stability under the rigorous conditions of modern HPLC.

Mechanical Strength: A Quantitative Comparison
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The mechanical properties of a polymer dictate its ability to withstand the physical stresses of
high-pressure fluid transfer without deformation or failure. The key parameters for comparison
are tensile strength, which measures the force required to pull the material apart, and Young's
modulus, which indicates its stiffness.

PEEK
Mechanical Property Tefzel (ETFE)

(Polyetheretherketone)

_ _ 90 - 100 MPa (13,053 - 14,504

Tensile Strength 42 MPa (6,100 psi)[1][2] )

psi)[3][4]

_ 3.6 - 4.2 GPa (522,136 -

Young's Modulus 1.0 GPa (145,000 psi)[1][2] )

609,158 psi)[3][5]
Typical Max Operating ] Up to and exceeding 345 bar

] Up to 186 bar (2700 psi)[6] )

Pressure (for 1/16" OD tubing) (5000 psi)[7]

As the data clearly indicates, PEEK is significantly stronger and stiffer than Tefzel. This
translates to a much higher pressure-holding capacity, a critical factor in HPLC where operating
pressures can routinely exceed several thousand psi.

Experimental Protocols for Mechanical
Characterization

The data presented in this guide is derived from standardized testing methodologies designed
to ensure accuracy and comparability of results.

Tensile Testing (ASTM D638)

The tensile properties of polymers are determined using the ASTM D638 standard test method.
[8][9] This test involves applying a controlled tensile force to a specimen of a defined shape
and size until it fractures.

Methodology:

e Specimen Preparation: Test specimens are typically injection molded or machined into a
"dog-bone" shape. This standardized shape ensures that failure occurs in the central,
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narrower section of the specimen.

o Conditioning: Specimens are conditioned at a standard temperature and humidity (e.g., 23°C
and 50% relative humidity) for a specified period to ensure that the material properties are
not influenced by environmental variations.

o Testing: The specimen is mounted in the grips of a universal testing machine. A tensile load
is applied at a constant rate of crosshead movement until the specimen breaks.

o Data Acquisition: During the test, the applied load and the elongation of the specimen are
continuously measured. This data is used to generate a stress-strain curve, from which the
tensile strength and Young's modulus are calculated.

Burst Pressure Testing

Burst pressure testing determines the maximum internal pressure that a piece of tubing can
withstand before rupturing. This is a critical parameter for HPLC tubing to ensure it can safely
handle the system's operating pressures.

Methodology:
o Sample Preparation: A length of the tubing to be tested is cut to a specified length.

e System Setup: The tubing is connected to a hydraulic or pneumatic pressure source with a
calibrated pressure transducer to accurately measure the internal pressure. The test is
typically conducted within a protective chamber for safety.

e Testing: The pressure inside the tubing is gradually increased at a controlled rate until the
tubing fails or "bursts".

o Data Recording: The pressure at which the tubing ruptures is recorded as the burst pressure.

Logical Selection Pathway for HPLC Tubing

The choice between Tefzel and PEEK for HPLC applications can be guided by the specific
requirements of the analytical method, particularly the operating pressure. The following
diagram illustrates a logical workflow for material selection based on mechanical strength
considerations.
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Material selection based on HPLC operating pressure.

Conclusion: Matching the Material to the Method

Both Tefzel and PEEK are valuable materials in the field of HPLC, each with a distinct set of
properties that make them suitable for different applications. For low to moderate pressure
applications where chemical resistance is a primary concern, Tefzel provides a reliable and
cost-effective solution. However, for the majority of modern HPLC and UHPLC applications that
utilize high pressures to achieve rapid and high-resolution separations, the superior mechanical
strength of PEEK is indispensable. Its robustness ensures the longevity and reliability of the
fluidic pathway, contributing to the overall quality and reproducibility of the chromatographic
data. When selecting tubing and fittings, a careful consideration of the system's maximum
operating pressure is the critical first step in choosing the appropriate material.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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